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Compound of Interest

Compound Name: Thenoyltrifluoroacetone

Cat. No.: B1682245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Thenoyltrifluoroacetone (TTFA), a well-

known chelating agent and a classical inhibitor of mitochondrial Complex II. It covers its

fundamental chemical properties, molecular structure, and its mechanism of action, with a

focus on its application in research.

Core Properties and Identification
Thenoyltrifluoroacetone, commonly abbreviated as TTFA, is a β-diketone that is widely

utilized in biochemical and pharmacological research. Its unique structure, featuring a

thiophene ring and a trifluoromethyl group, underpins its chemical reactivity and biological

activity.

Molecular Structure:

The molecular structure of Thenoyltrifluoroacetone consists of a central 1,3-butanedione

moiety. One side is attached to a thiophen-2-yl group, and the other to a trifluoromethyl group.

This combination of a heterocyclic aromatic ring and a highly electronegative trifluoromethyl

group contributes to its potent chelating and inhibitory properties.
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The key quantitative properties of Thenoyltrifluoroacetone are summarized in the table below

for easy reference and comparison.

Property Value Reference(s)

CAS Number 326-91-0 [1][2]

Molecular Formula C₈H₅F₃O₂S [1][2][3]

Molecular Weight 222.18 g/mol [1]

IUPAC Name
4,4,4-trifluoro-1-(thiophen-2-

yl)butane-1,3-dione
[4]

Synonyms
TTFA, TTA, 4,4,4-Trifluoro-1-

(2-thienyl)-1,3-butanedione
[1][2][5]

Melting Point 40-44 °C [1]

Boiling Point 96-98 °C at 8 mmHg [1]

Appearance
Light yellow or beige crystalline

powder
[1]

Solubility

Sparingly soluble in water;

readily soluble in organic

solvents like DMSO and

ethanol.

[1][5]

Mechanism of Action: Inhibition of Mitochondrial
Complex II
The primary and most studied biological role of TTFA is its function as a potent and specific

inhibitor of the mitochondrial electron transport chain at Complex II (Succinate Dehydrogenase,

SQR).[3][5] TTFA does not act as a chelator in this context but rather binds directly to the

quinone-binding site (Q-site) of Complex II.[3][5] This binding physically obstructs the natural

substrate, ubiquinone (Coenzyme Q), from accessing the site, thereby blocking the transfer of

electrons from succinate to the rest of the electron transport chain.[3][5] This inhibition leads to

a decrease in cellular respiration and ATP production.
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The following diagram illustrates the inhibitory effect of TTFA on the electron flow through

Complex II.
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TTFA blocking electron transfer at the Q-site of Complex II.

Experimental Protocols
This section outlines key experimental methodologies relevant to the synthesis and application

of Thenoyltrifluoroacetone.

1. Synthesis via Claisen Condensation

TTFA can be synthesized through a Claisen condensation reaction.[3] This method involves the

reaction between an ester and a ketone in the presence of a strong base to form a β-diketone.

Reactants:

2-Acetylthiophene

Ethyl trifluoroacetate

Strong base (e.g., Sodium Hydride - NaH)
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Aprotic solvent (e.g., THF, Et₂O)

General Procedure:

A solution of 2-acetylthiophene is prepared in an appropriate aprotic solvent under an inert

atmosphere (e.g., nitrogen or argon).

A strong base, such as sodium hydride (NaH), is carefully added to the solution to

deprotonate the α-carbon of the ketone, forming an enolate.

Ethyl trifluoroacetate is then added dropwise to the reaction mixture. The enolate attacks

the carbonyl carbon of the ester.

The reaction proceeds through a tetrahedral intermediate, which then eliminates an

ethoxide leaving group.

The mixture is stirred, typically at room temperature or with gentle heating, until the

reaction is complete (monitored by techniques like TLC).

The reaction is quenched with a weak acid, and the product is extracted using an organic

solvent.

The crude product is purified, often by recrystallization from a suitable solvent like hexane

or benzene, to yield pure Thenoyltrifluoroacetone.[1]

2. Protocol for In Vitro Inhibition of Complex II

TTFA is frequently used in isolated mitochondria or cell culture experiments to study the effects

of Complex II inhibition.

Objective: To measure the effect of TTFA on cellular respiration or specific Complex II

activity.

Materials:

Isolated mitochondria or cell culture line of interest.

TTFA stock solution (dissolved in DMSO or ethanol).
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Respirometry equipment (e.g., Seahorse XF Analyzer or Clark-type oxygen electrode).

Appropriate buffers and cell culture media.

Methodology (Example with cultured cells):

Cell Seeding: Plate cells at an appropriate density in a microplate compatible with the

respirometry instrument and allow them to adhere overnight.

Preparation of TTFA: Prepare a stock solution of TTFA in DMSO. On the day of the

experiment, dilute the stock solution in the assay medium to the desired final

concentrations. A typical concentration range to investigate can be from 1 µM to 500 µM,

as studies have shown effects within this range.[3][6]

Assay Execution:

Replace the cell culture medium with the pre-warmed assay medium containing

substrates for Complex II (e.g., succinate, in combination with a Complex I inhibitor like

rotenone to isolate Complex II activity).

Measure the basal oxygen consumption rate (OCR).

Inject the TTFA solution to achieve the desired final concentration in the wells and

monitor the subsequent change in OCR. A rapid decrease in OCR indicates inhibition of

the electron transport chain.

Data Analysis: The OCR data is normalized to cell number or protein content. The

inhibitory effect of TTFA is calculated by comparing the OCR before and after its addition.

An IC₅₀ value, the concentration at which TTFA inhibits 50% of Complex II activity, can be

determined from a dose-response curve.[6]

Caution: When using TTFA in biological assays, it is important to be aware that it can also

inhibit other enzymes, such as carboxylesterase, which should be considered when interpreting

results.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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